Cas no 2228781-08-4 (1,2-dimethyl-3-(2-methylbut-3-yn-2-yl)benzene)

• Product Name: 1,2-dimethyl-3-(2-methylbut-3-yn-2-yl)benzene
• CAS No: 2228781-08-4
• MF: C₁₃H₁₆
• MW: 172.266143798828
• CID: 6167417
• PubChem ID: 165614973
• Update Time: 2025-05-20

1,2-dimethyl-3-(2-methylbut-3-yn-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,2-dimethyl-3-(2-methylbut-3-yn-2-yl)benzene
• EN300-1807084
• 2228781-08-4

• Inchi： 1S/C13H16/c1-6-13(4,5)12-9-7-8-10(2)11(12)3/h1,7-9H,2-5H3
• InChI Key： MQEMUNZLODDXDR-UHFFFAOYSA-N
• SMILES： C(C#C)(C)(C)C1C=CC=C(C)C=1C

Computed Properties

• Exact Mass: 172.125200510g/mol
• Monoisotopic Mass: 172.125200510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 0Ų

Additional information on 1,2-dimethyl-3-(2-methylbut-3-yn-2-yl)benzene

1,2-Dimethyl-3-(2-Methylbut-3-Yn-2-Yl)Benzene: A Comprehensive Overview

The compound with CAS No. 2228781-08-4, commonly referred to as 1,2-dimethyl-3-(2-methylbut-3-yn-2-yl)benzene, is a unique organic molecule that has garnered attention in the fields of organic chemistry and materials science. This compound is characterized by its complex structure, which includes a benzene ring substituted with methyl groups and a substituted alkyne moiety. The benzene ring serves as the central framework, while the alkyne group introduces interesting electronic and structural properties.

Recent studies have highlighted the potential of 1,2-dimethyl-3-(2-methylbut-3-yn-2-yl)benzene in various applications, particularly in the development of advanced materials. Researchers have explored its use as a precursor for synthesizing novel carbon-based materials, such as graphene derivatives and carbon nanotubes. The presence of the alkyne group makes this compound highly reactive under certain conditions, enabling it to participate in cycloaddition reactions and other transformations that are crucial for material synthesis.

The synthesis of 1,2-dimethyl-3-(2-methylbut-3-yn-2-yl)benzene involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. One notable approach reported in recent literature involves the use of palladium-catalyzed coupling reactions to assemble the molecule's components. This method not only enhances the efficiency of the synthesis but also allows for greater control over the product's purity and yield.

In terms of physical properties, 1,2-dimethyl-3-(2-methylbut-3-yn-2-yl)benzene exhibits a high degree of stability under ambient conditions due to the aromaticity of the benzene ring and the electron-withdrawing effects of the alkyne group. Its melting point and boiling point have been determined through advanced thermal analysis techniques, providing valuable data for its potential use in high-performance materials.

One of the most exciting developments involving this compound is its application in drug discovery. Scientists have investigated its ability to act as a scaffold for designing bioactive molecules with potential therapeutic applications. The alkyne group has been shown to facilitate interactions with specific biological targets, making this compound a promising candidate for further exploration in medicinal chemistry.

Furthermore, 1,2-dimethyl-3-(2-methylbut-3-Yn-Yl)Benzene has been studied for its role in click chemistry reactions. These reactions are highly efficient and selective, making them ideal for constructing complex molecular architectures. The compound's ability to undergo click chemistry transformations has opened new avenues for its use in synthesizing functional materials with tailored properties.

In conclusion, 1,2-dimethyl-3-(2-methylbut-Yn-Yl)Benzene is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers working in organic synthesis, materials science, and drug discovery. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing modern chemistry.